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Compound of Interest

Compound Name: L-TYROSINE (RING-3,5-D2)

Cat. No.: B1579872

Get Quote

Executive Safety Directive
CRITICAL STATUS: NON-RADIOACTIVE L-Tyrosine (Ring-3,5-d2) is a stable isotope-labeled

compound.[1] It contains Deuterium (

H), a stable isotope of hydrogen.

DO NOT dispose of this in radioactive waste streams. Doing so incurs unnecessary costs

and regulatory complications.

DO NOT discard down the drain without solubilization. Its low water solubility creates a high

risk of plumbing occlusion and persistent contamination in sink traps, which can interfere

with future sensitive Mass Spectrometry (MS) background readings in the lab.

Physicochemical Properties Relevant to Disposal
To understand the disposal logic, one must understand the molecule's behavior. Tyrosine is

notoriously difficult to solubilize in neutral water, which drives the specific cleaning and disposal

protocols below.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1579872#bc-rfq
https://www.benchchem.com/product/b1579872/docs?utm_src=pdf-body#l-tyrosine-ring-3-5-d2-proper-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Operational Implication

Isotopic Label Deuterium (Ring-3,5-d2)

Stable. No half-life.[1] Treat

chemically identical to

unlabeled L-Tyrosine.

Water Solubility Very Low (~0.45 g/L at pH 7)
Clog Hazard. Do not rinse

containers with water alone.[1]

Solubility (Acid/Base) High in 1M HCl or 1M NaOH
Use dilute acid or base for

decontamination/cleaning.[1]

RCRA Status Not Listed (Non-Hazardous)

Can be disposed of in general

"Non-Regulated" chemical

waste streams.[1]

Environmental
High BOD (Biological Oxygen

Demand)

Avoid large-scale drain

disposal to prevent

environmental load.[1]

Disposal Decision Matrix
The following logic flow dictates the correct waste stream based on the physical state and

mixture of the compound.

L-Tyrosine (Ring-3,5-d2)
Waste Material Physical State?

Solid / Powder
(Expired or Excess)Pure Substance

Liquid Solution

Dissolved

Solid Chemical Waste
(Non-Regulated)

Label: Non-Haz Amino Acid

Mixed with Hazardous
Solvents/Reagents?

Organic Solvent Waste
(Halogenated/Non-Halogenated)Yes (e.g., MeOH, ACN)

Aqueous Waste
(Adjust pH to solubilize)

No (Buffers/Media)

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating L-Tyrosine (d2) waste streams to ensure

compliance and safety.

Detailed Operational Protocols

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1579872/docs?utm_src=pdf-body-img#l-tyrosine-ring-3-5-d2-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario A: Solid Waste (Pure Substance)
Context: Expired reagent or spilled powder.

Containment: Transfer the solid into a chemically compatible waste container (HDPE or

Glass).

Labeling: Label as "Non-Regulated Chemical Waste - Solid."

Note: While chemically non-hazardous, we do not recommend trash disposal for

laboratory-grade reagents to prevent confusion by custodial staff.

Disposal: Hand off to your facility’s EHS (Environmental Health & Safety) team for

incineration or landfill according to local non-hazardous chemical protocols.

Scenario B: Liquid Waste (LC-MS Effluent)
Context: The compound is dissolved in mobile phases (Acetonitrile/Methanol/Water).

Segregation: Do not separate the Tyrosine from the solvent. The hazard classification is

driven by the solvent, not the amino acid.

Stream Selection:

If Methanol/Acetonitrile > 10%: Dispose in Organic Solvent Waste.

If Acidic (Formic Acid/TFA): Ensure the waste container is compatible (HDPE preferred).

MS Source Cleaning: If d2-Tyrosine is used as an internal standard, it can accumulate on the

MS source cone. Wipe the source with 50:50 Methanol:Water (or manufacturer

recommendation) and dispose of the wipe as Solid Solvent Contaminated Waste.

Scenario C: Container Decontamination & Recovery
Context: You have an empty glass vial of this expensive reagent. You must remove all traces

before recycling the glass or disposing of it to prevent "ghost peaks" in future assays.

The "Water Rinse" Fallacy: Rinsing with neutral water is ineffective due to Tyrosine's low

solubility (
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). You will leave residues that dry into crystals.

1. Empty Container
(Tap out excess solid)

2. Solubilization Wash
Add 0.1M HCl or 0.1M NaOH

Increases solubility
>100-fold

3. Agitation
Vortex for 30 seconds

4. Solvent Rinse
Rinse with Ethanol/Methanol
(Removes water/dries glass)

5. Final Status
Glass Recycling or Trash

Vial is chemically clean

Click to download full resolution via product page

Figure 2: Decontamination workflow utilizing pH manipulation to ensure complete removal of

Tyrosine residues.

Protocol Steps:

Primary Wash: Add ~5-10 mL of 0.1M HCl (Acidic) or 0.1M NaOH (Basic) to the vial.

Tyrosine solubility increases drastically away from its isoelectric point (pI ~5.66).

Agitate: Vortex vigorously.

Discard Wash: Pour this wash into the Aqueous Chemical Waste container.
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Solvent Rinse: Rinse once with ethanol or acetone to remove residual water and speed

drying.

Deface Label: Cross out the chemical name and CAS number.

Disposal: The glass vial can now be recycled or thrown in the glass trash, as it is chemically

decontaminated.

Regulatory & Scientific Context
Why not drain disposal? While L-Tyrosine is a naturally occurring amino acid, laboratory

quantities of the d2-isotope should be kept out of municipal wastewater for two reasons:

BOD Load: Amino acids are nitrogen-rich. Releasing them into waterways contributes to

eutrophication (algae blooms).

Analytical Integrity: In a drug development or proteomics facility, the "background" signal is

the enemy. Dumping stable isotopes down the sink can contaminate the P-traps. If these

traps dry out or aerosolize (back-draft), you risk elevating the background noise for specific

MRM (Multiple Reaction Monitoring) transitions in sensitive LC-MS/MS assays nearby.

Regulatory Classification:

US EPA (RCRA): L-Tyrosine is not listed on the P-list (acutely hazardous) or U-list (toxic). It

does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP).

GHS (Globally Harmonized System): Generally classified as Non-Hazardous. However,

always consult the specific SDS from your manufacturer (e.g., Sigma-Aldrich, TCI) as some

high-purity powders carry warnings for "Eye Irritation 2A" due to physical abrasion or dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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